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Compound of Interest

Compound Name:
3-Methyldihydro-2H-pyran-4(3H)-

one

Cat. No.: B174769 Get Quote

This technical support guide provides essential information on the proper storage and handling

of 3-Methyldihydro-2H-pyran-4(3H)-one (CAS No. 119124-53-7) for researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 3-Methyldihydro-2H-pyran-4(3H)-
one?

A1: It is crucial to store 3-Methyldihydro-2H-pyran-4(3H)-one in a refrigerated environment,

specifically between 2-8°C.[1] The compound should be kept in a tightly sealed container in a

dry and well-ventilated area, away from heat, sparks, open flames, and direct sunlight.[2][3][4]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 3-Methyldihydro-2H-pyran-4(3H)-one, appropriate PPE is mandatory.

This includes laboratory clothing, chemical-resistant gloves, and safety goggles.[2] All handling

should be conducted within a chemical fume hood to minimize inhalation risk.[2]

Q3: What are the primary hazards associated with 3-Methyldihydro-2H-pyran-4(3H)-one?

A3: This compound is considered harmful if inhaled, swallowed, or if it comes into contact with

skin.[2] It can cause skin irritation (H315), serious eye irritation (H319), and may cause
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respiratory irritation (H335).[1]

Q4: What materials are incompatible with this compound?

A4: 3-Methyldihydro-2H-pyran-4(3H)-one should not be stored with strong oxidizing agents.

[2][3] Contact with such materials should be avoided to prevent adverse reactions.

Q5: What should I do in case of an accidental spill?

A5: In the event of a spill, first ensure the area is well-ventilated and all ignition sources are

removed.[3][5] The spill should be mixed with an inert absorbent material, such as sand, which

should then be swept up and placed into a tightly closed container for proper disposal.[2] Do

not allow the material to enter drains or water courses.[2]

Q6: What is the appropriate first aid response for exposure?

A6:

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2]

Eye Contact: Flush eyes immediately with large amounts of water for at least 15 minutes,

ensuring to separate the eyelids.[2]

Inhalation: Move the individual to fresh air.[2]

Ingestion: Wash out the mouth with plenty of water.[2] In all cases of exposure, seek medical

attention if irritation or other symptoms persist.[2]

Troubleshooting Guide
Problem: I notice the material has changed in appearance or has a strong odor upon opening.

Possible Cause: This could indicate degradation or contamination of the product. The

compound's stability can be affected by improper storage conditions, such as exposure to

heat or incompatible materials.
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Solution: Do not use the material. Dispose of it according to your institution's hazardous

waste disposal procedures. Review your storage protocol to ensure it aligns with the

recommended conditions (refrigerated, sealed, dry, and away from oxidizing agents).

Problem: My experimental results are inconsistent when using a new batch of the compound.

Possible Cause: Inconsistent results can stem from variations in purity or degradation of the

compound.

Solution: Verify the purity of the new batch if possible. Ensure that the compound was stored

correctly from the moment of receipt. If you suspect degradation, acquire a new, verified

batch and store it under the recommended refrigerated conditions.

Quantitative Data Summary
Parameter Value Reference

CAS Number 119124-53-7 [1][2]

Molecular Formula C6H10O2 [2]

Molecular Weight 114.14 g/mol [2]

Storage Temperature 2-8°C (Refrigerated) [1][2]

Boiling Point ~174.9 °C at 760 mmHg [2]

Flash Point ~63.5 °C [2]

Physical Form Liquid [1]
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Caption: Troubleshooting workflow for experimental issues.
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Caption: Safe handling workflow for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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